2-(4-(ethylthio)phenyl)-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O4S/c1-3-24-14-7-4-12(5-8-14)10-17(20)18-15-9-6-13(23-2)11-16(15)19(21)22/h4-9,11H,3,10H2,1-2H3,(H,18,20)
• InChI Key: ZRNADPDOBWIUCH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

2-(4-(ethylthio)phenyl)-N-(4-methoxy-2-nitrophenyl)acetamide, also known as EMEDA, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.

Scientific Research Applications

Synthesis and Pharmacological Assessment

• A study explored the synthesis of novel acetamide derivatives, including compounds structurally related to 2-(4-(ethylthio)phenyl)-N-(4-methoxy-2-nitrophenyl)acetamide, for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic effects. These compounds were synthesized through a multi-step reaction sequence starting from the Leuckart reaction and were found to possess activities comparable to standard drugs due to the presence of certain functional groups (Rani, Pal, Hegde, & Hashim, 2016).

Metabolism Studies in Herbicides

• Comparative metabolism studies of chloroacetamide herbicides, which include compounds similar to this compound, in human and rat liver microsomes were conducted. These studies are crucial for understanding the metabolic pathways and potential toxicological effects of such compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

Photoassisted Fenton Reaction

• The photoassisted Fenton reaction was used for the complete oxidation of metolachlor, a compound structurally related to this compound, in water. This research highlights the potential of photochemical methods in treating pesticide-contaminated water (Pignatello & Sun, 1995).

Green Synthesis of Intermediates

• Research on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate structurally related to this compound, was conducted. This study provides insights into environmentally friendly methods for producing such intermediates, which are crucial in the production of azo disperse dyes (Zhang, 2008).